Cas no 1249096-33-0 ((1-ethoxy-4-propylcyclohexyl)methanamine)

• Product Name: (1-ethoxy-4-propylcyclohexyl)methanamine
• CAS No: 1249096-33-0
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 6349914
• PubChem ID: 62106388
• Update Time: 2025-08-05

(1-ethoxy-4-propylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-ethoxy-4-propylcyclohexyl)methanamine
• CS-0285987
• 1249096-33-0
• AKOS011385936
• EN300-1143811

• Inchi： 1S/C12H25NO/c1-3-5-11-6-8-12(10-13,9-7-11)14-4-2/h11H,3-10,13H2,1-2H3
• InChI Key： AWXMLLWOCJAXAR-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CCC(CCC)CC1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (1-ethoxy-4-propylcyclohexyl)methanamine

Comprehensive Overview of (1-ethoxy-4-propylcyclohexyl)methanamine (CAS No. 1249096-33-0): Properties, Applications, and Industry Insights

The compound (1-ethoxy-4-propylcyclohexyl)methanamine (CAS No. 1249096-33-0) is a specialized organic molecule with a unique cyclohexyl backbone functionalized with ethoxy, propyl, and methanamine groups. Its structural complexity makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both ethoxy and propyl substituents contributes to its lipophilicity, while the methanamine moiety offers potential for further derivatization, aligning with modern demands for modular chemical building blocks.

In recent years, the search for novel cyclohexyl-based amines has surged, driven by their utility in drug discovery and catalysis. Researchers frequently query terms like "synthesis of (1-ethoxy-4-propylcyclohexyl)methanamine" or "CAS 1249096-33-0 applications," reflecting growing curiosity about its synthetic pathways and industrial relevance. This compound’s stability under physiological conditions also positions it as a candidate for probing structure-activity relationships (SAR) in medicinal chemistry, particularly in designing CNS-targeting molecules.

From a technical perspective, 1249096-33-0 exhibits moderate solubility in polar solvents, a trait leveraged in formulations requiring controlled release. Its propylcyclohexyl core enhances membrane permeability, a hot topic in bioavailability optimization—a frequent concern in forums discussing drug delivery systems. Furthermore, the ethoxy group’s electron-donating effects are scrutinized in catalysis studies, where fine-tuning steric and electronic parameters is critical for reaction efficiency.

Environmental and regulatory trends also shape discussions around this compound. With increasing emphasis on green chemistry, methods to synthesize (1-ethoxy-4-propylcyclohexyl)methanamine using sustainable catalysts or solvent-free conditions are gaining traction. Queries like "eco-friendly synthesis of cyclohexyl amines" highlight this shift. Additionally, its potential role in biodegradable polymers or non-toxic surfactants aligns with circular economy principles, a recurring theme in ESG-focused industries.

Analytical characterization of CAS No. 1249096-33-0 typically involves GC-MS, NMR, and HPLC, techniques often searched alongside the compound’s name. Data reproducibility and purity thresholds (>98%) are frequently debated, underscoring the importance of rigorous quality control in high-value chemical production. The compound’s stability under storage (e.g., nitrogen atmosphere, low humidity) is another practical consideration for end-users.

In conclusion, (1-ethoxy-4-propylcyclohexyl)methanamine represents a versatile intermediate with cross-disciplinary appeal. Its synergy with trends like precision medicine, catalysis innovation, and sustainable manufacturing ensures sustained relevance. As research uncovers new applications—from asymmetric synthesis to functional materials—this compound will likely remain a focal point in both academic and industrial settings.